2-Bromo-5,6-dimethoxy-3-methylbenzene-1,4-diol

• CAS RN: 34417-79-3
• Molecular Formula: C9H11BrO4
• Molecular Weight: 263.08 g/mol
• IUPAC Name: 2-bromo-5,6-dimethoxy-3-methylbenzene-1,4-diol
• InChI: InChI=1S/C9H11BrO4/c1-4-5(10)7(12)9(14-3)8(13-2)6(4)11/h11-12H,1-3H3
• InChI Key: XDEHJBMWKOQGKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Br)O)OC)OC)O

Description

2-Bromo-5,6-dimethoxy-3-methylbenzene-1,4-diol is a useful research compound. Its molecular formula is C9H11BrO4 and its molecular weight is 263.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 39.5 g of bromine in 70 ml of chloroform was added dropwise at about 5° C. to a solution of 46.0 g of 2,3-dimethoxy-5-methylhydroquinone in 500 ml of chloroform, under a nitrogen atmosphere. Stirring was continued at the same temperature for 3 hours, and then the reaction mixture was washed with water until the washings were colorless. The organic layer was dried over magnesium sulfate, and the solvent was distilled off under reduced pressure to provide 65.5 g of 2,3-dimethoxy-5-methyl-6-bromohydroquinone.